Cas no 339009-35-7 (N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide)

• Product Name: N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide
• CAS No: 339009-35-7
• MDL: MFCD00139852
• CID: 4648328
• Update Time: 2025-11-04

N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide

• MDL： MFCD00139852

Additional information on N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide

Comprehensive Overview of N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide (CAS No. 339009-35-7)

N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide (CAS No. 339009-35-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities. The presence of a tetrahydro-2H-chromen core coupled with a 4-methylbenzamide moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in chromen-based compounds, particularly those with dioxo functionalities, due to their potential as enzyme inhibitors or modulators. Researchers are actively investigating the role of N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide in targeting specific biological pathways, which aligns with current trends in personalized medicine and targeted therapy. The compound's molecular structure suggests possible interactions with proteins involved in inflammation and oxidative stress, making it relevant to contemporary health discussions around aging and chronic diseases.

The synthesis and characterization of CAS No. 339009-35-7 have been documented in several peer-reviewed publications, highlighting its purity and stability under various conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry have been employed to verify its structural integrity. These quality control measures are particularly important given the current emphasis on reproducibility in scientific research, a topic frequently searched by both academic and industrial researchers.

From a commercial perspective, N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide is available as a high-purity reference standard for laboratory use. Its applications extend to medicinal chemistry research, where it serves as a building block for more complex molecules. The compound's chromen scaffold is particularly valuable in the design of novel therapeutic agents, responding to the pharmaceutical industry's constant demand for innovative chemical entities.

Environmental and safety considerations regarding CAS No. 339009-35-7 have been thoroughly evaluated, with studies confirming its compatibility with standard laboratory handling procedures. This aspect addresses common queries from researchers concerned about workplace safety and regulatory compliance. The compound's stability profile makes it suitable for long-term storage, an important factor for laboratories managing extensive chemical inventories.

Future research directions for N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide may include exploration of its potential as a lead compound in drug development programs. The growing interest in small molecule therapeutics and fragment-based drug discovery suggests that this compound could play a role in addressing unmet medical needs. Its structural features make it particularly interesting for researchers investigating protein-ligand interactions and structure-activity relationships.

In conclusion, N-(2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl)-4-methylbenzamide (CAS No. 339009-35-7) represents an important chemical entity with significant potential in pharmaceutical research. Its well-characterized properties, combined with the current scientific focus on chromen derivatives and small molecule modulators, position it as a valuable tool for advancing our understanding of biochemical processes and developing new therapeutic approaches.